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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of MF-095 as a negative
control in experiments involving the selective Ubiquitin Specific Protease 30 (USP30) inhibitor,
MF-094.

Introduction

MF-095 is a crucial tool for researchers studying the effects of USP30 inhibition. It is
structurally analogous to the potent and selective USP30 inhibitor, MF-094, but is significantly
less active against USP30. This property makes MF-095 an ideal negative control to distinguish
the specific effects of USP30 inhibition from any potential off-target or compound-related
effects. The primary application of this control is in studies of mitophagy, a cellular process for
the clearance of damaged mitochondria, where USP30 acts as a negative regulator.

Mechanism of Action of the Target: USP30

Ubiquitin Specific Protease 30 (USP30) is a deubiquitinating enzyme (DUB) localized to the
outer mitochondrial membrane. Its primary role is to counteract the ubiquitination of
mitochondrial proteins. In the context of mitophagy, the E3 ligase Parkin ubiquitinates proteins
on the surface of damaged mitochondria, marking them for degradation. USP30 removes these
ubiquitin chains, thereby inhibiting the clearance of dysfunctional mitochondria. Inhibition of
USP30, therefore, is a therapeutic strategy to enhance mitophagy and promote cellular health,
particularly in neurodegenerative diseases like Parkinson's.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15583068?utm_src=pdf-interest
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the key quantitative data for MF-094 and its negative control,
MF-095. This information is essential for designing experiments and interpreting results.
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Signaling Pathway Diagram

The following diagram illustrates the role of USP30 in the mitophagy pathway and the effect of
its inhibition by MF-094.
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USP30-Mediated Regulation of Mitophagy
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In Vitro Mitophagy Assay Workflow
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» To cite this document: BenchChem. [Application Notes and Protocols for MF-095 as a
Negative Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583068#recommended-experimental-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15583068?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583068#recommended-experimental-concentration-for-mf-095-as-a-control
https://www.benchchem.com/product/b15583068#recommended-experimental-concentration-for-mf-095-as-a-control
https://www.benchchem.com/product/b15583068#recommended-experimental-concentration-for-mf-095-as-a-control
https://www.benchchem.com/product/b15583068#recommended-experimental-concentration-for-mf-095-as-a-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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